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Compound of Interest

Compound Name: 4-Fluorocinnamoyl! chloride
CAS No.: 13565-08-7
Cat. No.: B077822
Get Quote
. J

4-FCC is predominantly available as the trans isomer.[2] Its physical state at room temperature
is a low-melting solid, which often presents handling challenges in automated liquid dispensing

systems.

Table 1: Physiochemical Datasheet
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Property Value | Description Notes
CAS Number 13565-08-7
2E)-3-(4-fluorophenyl)prop-2-
IUPAC Name (2E)-3 Phenylprop Predominantly trans isomer

enoyl chloride

Molecular Formula

Molecular Weight 184.59 g/mol
] ] Solid at RT; liquefies easily
Melting Point 42-46 °C )
upon gentle heating
N ) High vacuum required for
Boiling Point 90 °C @ 0.1 mmHg o
distillation
Density ~1.289 g/cm3 Predicted
White to pale yellow crystalline  Yellowing indicates hydrolysis
Appearance

solid

or conjugation impurities

Reactivity Hazards

Lachrymator, Corrosive,

Moisture Sensitive

Hydrolyzes to HCI and 4-
fluorocinnamic acid

Part 2: Strategic Synthesis & Optimization

While commercially available, fresh preparation is often required to ensure the integrity of the

acyl chloride group, which degrades over time. The standard synthesis involves the chlorination

of 4-fluorocinnamic acid.

Protocol: Catalytic Vilsmeier-Haack Chlorination

Objective: Synthesis of 4-FCC from 4-fluorocinnamic acid with minimized side reactions

(polymerization).

Reagents:

e 4-Fluorocinnamic acid (1.0 eq)

e Thionyl Chloride (
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) (1.5-2.0eq)

e N,N-Dimethylformamide (DMF) (Catalytic, 1-2 drops)

e Solvent: Toluene or Dichloromethane (DCM) (Optional; neat reaction is common)

Step-by-Step Methodology:

e Setup: Equip a dry round-bottom flask with a magnetic stir bar, reflux condenser, and a
drying tube (CaClz or Ar balloon). Critical: Connect the outlet to a caustic scrubber (NaOH
solution) to neutralize evolved HCl and SO: gases.

o Addition: Charge the flask with 4-fluorocinnamic acid. Add
slowly.

o Catalysis: Add 1-2 drops of anhydrous DMF.
o Expert Insight: DMF reacts with

to form the Vilsmeier reagent (chloroiminium ion), which is a far more potent electrophile
than

alone. This allows the reaction to proceed at lower temperatures, preserving the sensitive
double bond.

o Reaction: Heat to reflux (approx. 75-80 °C) for 2—3 hours. The suspension will turn into a
clear yellow solution upon completion.

e |solation: Remove excess

via rotary evaporation under reduced pressure. Add dry toluene and re-evaporate
(azeotropic removal of traces of

).

« Purification: For high-purity applications, distill under high vacuum (0.1 mmHg, ~90 °C) or
recrystallize from dry hexane.
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Part 3: Mechanistic Pathways & Visualization

Understanding the dual reactivity of 4-FCC is vital for drug design. It can undergo 1,2-addition
(nucleophilic acyl substitution) or 1,4-addition (Michael addition), depending on the nucleophile
and conditions.

Diagram 1: Synthesis & Divergent Reactivity

The following diagram illustrates the catalytic synthesis mechanism and the bifurcation of
downstream reactivity.
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Figure 1: Synthetic pathway from acid precursor to 4-FCC, highlighting the divergence into
amide formation, heterocycle synthesis, and covalent modification pathways.

Part 4: Pharmaceutical Applications[2]

The 4-fluorocinnamoyl moiety is a privileged scaffold in medicinal chemistry. The fluorine atom
at the para position exerts specific electronic and metabolic effects.

1. Metabolic Stability (The Fluorine Effect): Replacing a hydrogen with fluorine blocks metabolic
oxidation at the para position of the phenyl ring (blocking P450 hydroxylation). This extends the
half-life (

) of the resulting drug candidate compared to the non-fluorinated analog.

2. Covalent Inhibition (The Warhead): 4-FCC is frequently used to install the cinnamamide

motif, which acts as a "Michael Acceptor.”
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e Mechanism: The

-unsaturated system reacts irreversibly with nucleophilic cysteine residues in the active sites
of enzymes (e.g., kinases, proteases).

o Selectivity: The fluorine atom modulates the electrophilicity of the double bond, fine-tuning
reactivity to avoid off-target toxicity (glutathione depletion).

3. Heterocyclic Synthesis: 4-FCC serves as a precursor for synthesizing fluorinated quinolines
and coumarins via Friedel-Crafts acylation or intramolecular cyclization. These scaffolds are
foundational in anti-cancer and anti-viral research.

Part 5: Handling, Safety & Stability (E-E-A-T)

Safety Profile:

o Corrosive: Causes severe skin burns and eye damage (Category 1B).

o Lachrymator: Potent tear-inducing agent.[3] Handle only in a functioning fume hood.

» Reaction with Water: Violently hydrolyzes to release HCI gas.

Storage Protocols:

o Atmosphere: Store under Argon or Nitrogen.

o Temperature: Refrigerate (2—8 °C) to prevent spontaneous polymerization or hydrolysis.

» Container: Use Teflon-lined caps. Parafilm is insufficient as HCI fumes can degrade it over
time.

» Visual Check: If the solid has turned dark yellow or orange, verify purity via TLC or NMR
before use; degradation products (acid/polymers) can interfere with stoichiometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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